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Introduction

Prunetinoside, also known as Prunetin-5-O-glucoside, is a naturally occurring isoflavone
glycoside found in various plant species, notably within the Prunus (e.g., Prunus yedoensis)
and Betula genera.[1] As a member of the flavonoid family, Prunetinoside has garnered
significant scientific interest for its potential therapeutic properties, particularly its pronounced
anti-inflammatory effects.[2] This technical guide provides an in-depth exploration of the
chemical structure, physicochemical properties, and biological activities of Prunetinoside, with
a focus on its mechanism of action and relevant experimental protocols for its study. The
information presented herein is intended to serve as a valuable resource for researchers and
professionals engaged in natural product chemistry, pharmacology, and drug discovery.

Chemical Structure and Physicochemical Properties

Prunetinoside is a glycoside derivative of Prunetin, where a glucose molecule is attached to
the isoflavone backbone via a glycosidic bond at the C-5 position. The aglycone, Prunetin, is an
O-methylated isoflavone.[3]
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Nomenclature and Identifiers

o |[UPAC Name: 3-(4-hydroxyphenyl)-7-methoxy-5-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-
(hydroxymethyl)oxan-2-ylJoxychromen-4-one[2]

e Synonyms: Prunetin-5-O-glucoside, PUG[1][4]
e Molecular Formula: C22H22010[2]
e Molecular Weight: 446.4 g/mol [2]

« SMILES:
COC1=CC2=C(C(=C1)O[C@H]3C0O)0)0">C@@HO)C(=0)C(=CO2)C4=CC=C(C=C4)O[2]

Physicochemical Data

Direct experimental data for some physicochemical properties of Prunetinoside are not
extensively reported. The following table includes computed properties from reliable databases
and expected characteristics based on its chemical structure.
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Property Value/Description Source
Molecular Weight 446.4 g/mol PubChem|[2]
Molecular Formula C22H22010 PubChem|[2]
XLogP3-AA 0.6 PubChem|[2]
Hydrogen Bond Donor Count 5 PubChem][2]
Hydrogen Bond Acceptor
10 PubChem|[2]
Count
Rotatable Bond Count 5 PubChem|[2]
Expected to be a crystalline
Appearance ] Inferred
solid.
Expected to have limited
solubility in water and higher
solubility in polar organic
Solubility solvents like DMSO and Inferred;[1]
ethanol. A stock solution of 20
M/mL in DMSO has been
reported.
Melting Point Not reported.

Biological Activity and Mechanism of Action

The most well-documented biological activity of Prunetinoside is its potent anti-inflammatory

effect, which has been primarily investigated in in vitro models of inflammation.[1][4]

Additionally, antioxidant and anti-cancer activities have been suggested.[5]

Anti-inflammatory Activity

Prunetinoside has been shown to significantly inhibit the inflammatory response in

lipopolysaccharide (LPS)-stimulated RAW264.7 macrophage cells.[1] The mechanism of this

activity is multifaceted and involves the modulation of key inflammatory signaling pathways.

Mechanism of Action:
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Prunetinoside exerts its anti-inflammatory effects primarily through the suppression of the NF-
KB (Nuclear Factor kappa-light-chain-enhancer of activated B cells) signaling pathway and the
activation of the JNK (c-Jun N-terminal kinase) pathway.[1]

« Inhibition of NF-kB Pathway: In LPS-stimulated macrophages, Prunetinoside has been
observed to decrease the phosphorylation of IkBa and the NF-kB p65 subunit.[1] This
inhibition prevents the translocation of the active NF-kB dimer into the nucleus, thereby
downregulating the transcription of pro-inflammatory genes.[2]

¢ Modulation of MAPK Pathway: Prunetinoside has been shown to specifically reduce the
phosphorylation of JNK, while the phosphorylation of p38 and ERK (Extracellular signal-
regulated kinases) remains unchanged.[1] The activation of the JNK signaling cascade is
involved in the production of certain cytokines.[1]

o Downregulation of Pro-inflammatory Mediators: As a consequence of its effects on the NF-kB
and JNK pathways, Prunetinoside leads to a dose-dependent reduction in the production of
key inflammatory mediators, including:

[¢]

Nitric Oxide (NO)[1]

[¢]

Inducible Nitric Oxide Synthase (INOS)[1]

[e]

Cyclooxygenase-2 (COX-2)[1]

o

Pro-inflammatory cytokines such as Interleukin-6 (IL-6), Tumor Necrosis Factor-alpha
(TNF-0), and Interleukin-1 beta (IL-1(3)[1]

Molecular docking studies further support this mechanism, suggesting that Prunetinoside can
bind to the NF-kB protein complex, thereby inhibiting its signaling activity.[1]
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Figure 1: Anti-inflammatory mechanism of Prunetinoside.

Antioxidant Activity

While specific quantitative data for Prunetinoside's antioxidant activity is limited in the
literature, as a flavonoid, it is expected to possess radical scavenging properties. The presence
of phenolic hydroxyl groups in its structure suggests that it can donate hydrogen atoms to
stabilize free radicals. Standard assays to evaluate this potential would include the DPPH (2,2-
diphenyl-1-picrylhydrazyl) and ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid))
radical scavenging assays.

In Vivo Potential

Direct in vivo studies on Prunetinoside are scarce. However, research on its aglycone,
Prunetin, has demonstrated significant anti-inflammatory effects in a mouse model of LPS-
induced endotoxemia.[3] Oral administration of Prunetin reduced serum levels of inflammatory
cytokines and decreased mortality, suggesting that Prunetinoside, as a pro-drug or in its own
right, may have similar efficacy in vivo.[3]
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Pharmacokinetics and Safety Profile

Pharmacokinetics:

The pharmacokinetic profile of Prunetinoside has not been extensively studied. However,
insights can be drawn from studies on its aglycone, Prunetin, and other isoflavone glycosides.
Generally, flavonoid glycosides are poorly absorbed in their intact form. They are often
hydrolyzed by intestinal enzymes or gut microbiota to their aglycones, which are then
absorbed.

Studies on Prunetin suggest high intestinal absorption but limited permeability across the
blood-brain barrier.[6] The oral bioavailability of Prunetinoside is likely influenced by the
efficiency of its deglycosylation in the gut.

Toxicology and Safety:

In vitro studies have shown that Prunetinoside is non-cytotoxic to RAW264.7 macrophage
cells at concentrations effective for its anti-inflammatory activity.[5] Preclinical studies on the
aglycone, Prunetin, indicate a favorable safety profile with low cytotoxicity in normal cells and
no significant toxicity observed at high doses.[6] However, comprehensive toxicological studies
on Prunetinoside itself are yet to be reported.

Experimental Protocols
Representative Isolation and Purification Protocol

The following is a representative protocol for the isolation and purification of Prunetinoside
from Prunus yedoensis bark, based on general methods for isoflavonoid glycoside extraction.

1. Extraction: a. Air-dry and pulverize the bark of Prunus yedoensis. b. Macerate the powdered
bark in 80% aqueous methanol (1:10 w/v) at room temperature for 72 hours, with occasional
agitation. c. Filter the extract and repeat the extraction process twice more on the plant residue.
d. Combine the filtrates and concentrate under reduced pressure using a rotary evaporator to
obtain the crude methanol extract.

2. Solvent Patrtitioning: a. Suspend the crude extract in distilled water and partition successively
with n-hexane, chloroform, and ethyl acetate. b. The ethyl acetate fraction is expected to be
enriched with isoflavone glycosides. Concentrate this fraction to dryness.
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3. Column Chromatography: a. Subject the ethyl acetate fraction to column chromatography on
a silica gel column. b. Elute the column with a gradient of chloroform-methanol (e.g., starting
from 100:0 and gradually increasing the polarity to 80:20). c. Collect fractions and monitor by
thin-layer chromatography (TLC) using a suitable mobile phase and visualizing under UV light.
d. Combine fractions that show a similar profile to known isoflavone standards.

4. Preparative High-Performance Liquid Chromatography (HPLC): a. Further purify the
enriched fractions using preparative HPLC on a C18 column. b. A typical mobile phase would
be a gradient of acetonitrile and water (each containing 0.1% formic acid). c. Monitor the
elution at a suitable wavelength (e.g., 260 nm) and collect the peak corresponding to
Prunetinoside. d. Lyophilize the collected fraction to obtain pure Prunetinoside.
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Figure 2: Workflow for the isolation and purification of Prunetinoside.

In Vitro Anti-inflammatory Assay Protocol

This protocol outlines the key steps to assess the anti-inflammatory activity of Prunetinoside in
LPS-stimulated RAW264.7 macrophages.
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1. Cell Culture and Treatment: a. Culture RAW264.7 cells in DMEM supplemented with 10%
FBS and 1% penicillin-streptomycin at 37°C in a 5% CO2 humidified incubator. b. Seed the
cells in appropriate plates (e.g., 96-well for viability, 24-well for NO and cytokine assays). c.
Pre-treat the cells with various concentrations of Prunetinoside (dissolved in DMSO, final
DMSO concentration <0.1%) for 1 hour. d. Stimulate the cells with LPS (e.g., 1 pg/mL) for a
specified duration (e.g., 24 hours).

2. Cell Viability Assay (MTT Assay): a. After treatment, add MTT solution to each well and
incubate for 4 hours. b. Remove the medium and add DMSO to dissolve the formazan crystals.
c. Measure the absorbance at 570 nm using a microplate reader.

3. Nitric Oxide (NO) Measurement (Griess Assay): a. Collect the cell culture supernatant after
treatment. b. Mix the supernatant with Griess reagent and incubate at room temperature. c.
Measure the absorbance at 540 nm. Quantify NO concentration using a sodium nitrite standard
curve.

4. Cytokine Measurement (ELISA): a. Measure the concentration of IL-6, TNF-a, and IL-1(3 in
the cell culture supernatant using specific ELISA kits according to the manufacturer's
instructions.

5. Western Blot Analysis: a. Lyse the treated cells and quantify the protein concentration. b.
Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane. c. Probe the
membrane with primary antibodies against p-IkBa, p-NF-kB p65, p-JNK, iINOS, COX-2, and a
loading control (e.g., B-actin). d. Incubate with HRP-conjugated secondary antibodies and
visualize the protein bands using an enhanced chemiluminescence (ECL) system.

Spectroscopic Characterization (Predicted)

While experimental spectra for Prunetinoside are not readily available in the searched
literature, the following section describes the expected spectroscopic features based on its
structure and data from related compounds.

'H NMR Spectroscopy (Predicted)

The H NMR spectrum of Prunetinoside is expected to show signals corresponding to the
isoflavone core and the glucose moiety.
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« Isoflavone Protons: A singlet for the proton at C-2, and signals in the aromatic region for the
protons on the A and B rings. The methoxy group at C-7 would appear as a singlet around o
3.8-3.9 ppm.

e Glucose Protons: A series of signals in the region of  3.0-5.5 ppm corresponding to the
protons of the glucose unit. The anomeric proton (H-1") would likely appear as a doublet with
a coupling constant indicative of a 3-glycosidic linkage.

3C NMR Spectroscopy (Predicted)

The 3C NMR spectrum would display 22 carbon signals.

« |soflavone Carbons: Signals for the carbonyl carbon (C-4) would be downfield (around &
175-180 ppm). Aromatic and olefinic carbons would resonate in the d 90-165 ppm region.
The methoxy carbon would appear around o 55-56 ppm.

¢ Glucose Carbons: The anomeric carbon (C-1") would be expected around & 100-105 ppm,
with the other five glucose carbons appearing in the é 60-80 ppm range.

Mass Spectrometry (Predicted)

In electrospray ionization mass spectrometry (ESI-MS), Prunetinoside would be expected to
show a protonated molecule [M+H]* at m/z 447.1286 and/or a deprotonated molecule [M-H]~
at m/z 445.1140. Tandem mass spectrometry (MS/MS) of the [M-H]~ ion would likely show a
characteristic fragmentation pattern involving the loss of the glucose moiety (a neutral loss of
162 Da), resulting in a fragment ion corresponding to the deprotonated Prunetin aglycone at
m/z 283.0606.

Conclusion and Future Directions

Prunetinoside is a promising natural product with well-defined in vitro anti-inflammatory
properties. Its mechanism of action, involving the dual modulation of the NF-kB and JNK
signaling pathways, makes it an attractive candidate for further investigation as a potential
therapeutic agent for inflammatory conditions.

Future research should focus on:
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Comprehensive in vivo studies to confirm its anti-inflammatory efficacy, establish effective
dosages, and evaluate its pharmacokinetic profile and safety in animal models.

Detailed spectroscopic analysis to provide a complete and validated set of *H NMR, 3C
NMR, and MS data for unambiguous identification.

Optimization of isolation and synthesis protocols to ensure a reliable and scalable supply for
further research and development.

Exploration of its antioxidant and anti-cancer properties to fully elucidate its therapeutic
potential.

This technical guide provides a solid foundation for researchers to build upon in their

exploration of Prunetinoside and its potential applications in human health.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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